Cas no 1043503-36-1 ((oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate)

• Product Name: (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate
• CAS No: 1043503-36-1
• MF: C₁₉H₂₂N₄O₇S
• MW: 450.465583324432
• CID: 5433774
• PubChem ID: 4779162
• Update Time: 2025-07-22

(oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1043503-36-1
• AKOS024264793
• oxolan-2-ylmethyl 2-[1-[(3-nitrobenzoyl)carbamothioyl]-3-oxopiperazin-2-yl]acetate
• STL069194
• (tetrahydrofuran-2-yl)methyl 2-(1-((3-nitrobenzoyl)carbamothioyl)-3-oxopiperazin-2-yl)acetate
• tetrahydrofuran-2-ylmethyl (1-{[(3-nitrophenyl)carbonyl]carbamothioyl}-3-oxopiperazin-2-yl)acetate
• (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate
• AKOS000501853
• VU0508760-1
• F3087-4648

• Inchi： 1S/C19H22N4O7S/c24-16(30-11-14-5-2-8-29-14)10-15-18(26)20-6-7-22(15)19(31)21-17(25)12-3-1-4-13(9-12)23(27)28/h1,3-4,9,14-15H,2,5-8,10-11H2,(H,20,26)(H,21,25,31)
• InChI Key： RNTVHLVRYJHPAQ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)N1CCNC(C1CC(=O)OCC1CCCO1)=O

Computed Properties

• Exact Mass: 450.12092023g/mol
• Monoisotopic Mass: 450.12092023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate

Chemical Profile of (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate and CAS No. 1043503-36-1

The compound identified by the CAS number 1043503-36-1 and the systematic name (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit structural complexity, incorporating multiple functional groups designed to interact with biological targets in a precise manner. The presence of an oxolan moiety, a piperazine ring, and an amide linkage suggests a multifaceted role in drug design, particularly in modulating biological pathways associated with neurological and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperazine scaffold, a six-membered aromatic nitrogen-containing ring, is well-documented for its role in enhancing binding affinity and selectivity towards various biological targets. In particular, piperazine derivatives have been extensively explored for their potential in treating conditions such as depression, anxiety, and neurodegenerative disorders. The incorporation of the oxolan group into this molecule may contribute to its solubility and bioavailability, while the amide and thioether functionalities could facilitate interactions with specific enzymes or receptors.

The substituent 1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl adds another layer of complexity to the compound's structure. The nitrophenyl group is known for its ability to influence electronic properties and binding interactions, often enhancing pharmacological activity. Additionally, the formamido and methanethioyl groups introduce polar and sulfur-containing moieties that can engage in hydrogen bonding and disulfide interactions, respectively. These features are critical for optimizing drug-like properties such as metabolic stability, cell permeability, and target engagement.

In the context of current research, this compound aligns with the growing interest in designing molecules that can modulate central nervous system (CNS) pathways. Piperazine derivatives have been successfully employed in drugs targeting serotonin receptors, which are implicated in mood regulation and cognitive function. The specific arrangement of functional groups in this compound suggests potential activity as an antagonist or partial agonist at various CNS receptors. Furthermore, the presence of the nitrophenyl moiety may enhance blood-brain barrier penetration, a crucial factor for effective CNS drug delivery.

Another area of interest is the compound's potential role in anti-inflammatory applications. Oxolan derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key enzymes involved in pro-inflammatory pathways. The combination of this moiety with the piperazine scaffold could synergistically enhance anti-inflammatory effects. Additionally, the thioether linkage may contribute to redox-based mechanisms relevant to inflammation, providing a dual-action approach to modulating inflammatory responses.

From a synthetic chemistry perspective, the synthesis of this compound presents unique challenges due to its complex structure. Key steps would likely involve multi-step reactions such as nucleophilic substitution, condensation reactions, and cyclization processes. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to construct the desired carbon-carbon bonds efficiently. The optimization of reaction conditions to ensure high yield and purity is essential for pharmaceutical applications.

Computational studies have become increasingly important in evaluating the pharmacological potential of novel compounds like this one. Molecular modeling techniques can predict binding affinities, identify potential drug-target interactions, and provide insights into metabolic stability. These simulations are invaluable for guiding experimental design and prioritizing compounds for further development. Given its structural complexity, computational analysis would be particularly useful in understanding how different functional groups contribute to overall biological activity.

In conclusion, (oxolan-2-yl)methyl 2-(1-{[(3-nitrophenyl)formamido]methanethioyl}-3-oxopiperazin-2-yl)acetate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features suggest potential applications in treating neurological and inflammatory disorders. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing drug discovery efforts.